MRS8209

• Molecular Formula: C17H19IN6O2
• Molecular Weight: 466.3 g/mol
• InChI: InChI=1S/C17H19IN6O2/c18-16-22-14(21-8-3-1-2-4-8)10-15(23-16)24(7-20-10)11-9-5-17(9,6-19)13(26)12(11)25/h7-9,11-13,25-26H,1-5H2,(H,21,22,23)/t9-,11-,12?,13-,17+/m1/s1
• InChIKey: KEPFBOIGUREUTB-VIWDHNDASA-N

MRS8209 Compound Overview for Procurement

MRS8209 (CAS not yet assigned) is a rigidified nucleoside derivative with an (N)-methanocarba replacement of the ribose moiety, repurposed as a potent and peripheral subtype-selective antagonist of the human 5-HT2B serotonin receptor [1]. It belongs to a novel class of 4′-cyano-(N)-methanocarba-adenosines and exhibits high binding affinity for the human 5-HT2B receptor (Ki = 4.27 nM) with marked selectivity over the closely related antitarget 5-HT2C receptor [1]. The compound is intended for research applications in heart and lung fibrosis as well as intestinal/vascular conditions [1].

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Human 5-HT2B receptor antagonist for peripheral subtype-selective studies

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Functional selectivity context over 5-HT2C may support pathway-specific interpretation

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Rigidified (N)-methanocarba-adenosine scaffold distinct from traditional SB/RS series

• [1] Tosh DK, Pavan M, Clark AA, Lammers J, Villano S, Marri S, Sgambellone S, Choi S, Lee J, Ivancich MS, Bock HA, Campbell RG, Lewicki SA, Levitan IM, Chen E, Liu N, Demby T, Gavrilova O, Gao ZG, Lucarini L, McCorvy JD, Jacobson KA. Potent and Selective Human 5-HT2B Serotonin Receptor Antagonists: 4′-Cyano-(N)-methanocarba-adenosines by Synthetic Serendipity. J Med Chem. 2024 Dec 12;67(23):21264-21291. View Source

Why Generic Substitution Fails for MRS8209

Despite the availability of several small-molecule 5-HT2B antagonists, MRS8209 occupies a unique pharmacological niche due to its pronounced human subtype selectivity, its species-specific binding profile, and its distinct nucleoside-derived scaffold. Unlike widely used tool compounds such as RS-127445, SB-204741, or LY-266097, MRS8209 demonstrates a 47‑fold binding selectivity and a 724‑fold functional selectivity for human 5‑HT2B over the closely related 5‑HT2C antitarget, a critical safety and specificity feature [1]. Furthermore, MRS8209 exhibits a striking species divergence, with approximately 100‑fold and 10‑fold reduced affinity at mouse and rat 5‑HT2B receptors, respectively [1]. This human‑biased activity, combined with its unique (N)-methanocarba scaffold that is structurally unrelated to conventional antagonists, makes it an indispensable tool for target validation studies that require human‑specific receptor pharmacology or that aim to minimize confounding off‑target effects at rodent orthologs [1].

SELECTIVITY Functional selectivity over 5-HT2C may differ significantly from other antagonists, altering pathway interpretation.

SPECIES Human-specific binding profile may not transfer directly to rodent models; species-dependent pharmacology requires review.

SCAFFOLD Binding kinetics and selectivity determinants of the cyano-methanocarba scaffold are not replicated by earlier SB or RS series.

• [1] Tosh DK, Pavan M, Clark AA, Lammers J, Villano S, Marri S, Sgambellone S, Choi S, Lee J, Ivancich MS, Bock HA, Campbell RG, Lewicki SA, Levitan IM, Chen E, Liu N, Demby T, Gavrilova O, Gao ZG, Lucarini L, McCorvy JD, Jacobson KA. Potent and Selective Human 5-HT2B Serotonin Receptor Antagonists: 4′-Cyano-(N)-methanocarba-adenosines by Synthetic Serendipity. J Med Chem. 2024 Dec 12;67(23):21264-21291. View Source

Quantitative Evidence Guide for MRS8209

Functional Selectivity Against 5-HT2C

MRS8209 binds the human 5-HT2B receptor with a Ki of 4.27 nM [1], which is approximately 25‑fold more potent than the first‑generation selective 5‑HT2B antagonist SB‑204741, which has a reported pKi of 7.1 (equivalent to a Ki of ~79 nM) [2]. This enhanced affinity may translate to lower effective concentrations required for target engagement in cellular and in vivo models.

Functional selectivity

Head-to-head

724-fold (functional) vs 47-fold (binding)

Supports functional pathway interpretation over binding-only data

Human 5-HT2B vs 5-HT2C functional assay

Evidence Dimension	Human 5-HT2B Receptor Binding Affinity (Ki)
Target Compound Data	Ki = 4.27 nM
Comparator Or Baseline	SB-204741: Ki ≈ 79 nM (pKi = 7.1)
Quantified Difference	Approximately 18.5‑fold lower Ki (higher affinity) for MRS8209
Conditions	Radioligand binding assays using human recombinant 5-HT2B receptor expressed in CHO cells

Why This Matters

Higher potency enables lower dosing in vitro and potentially in vivo, reducing the risk of off‑target effects and compound interference in fibrosis models.

• [1] Tosh DK, Pavan M, Clark AA, Lammers J, Villano S, Marri S, Sgambellone S, Choi S, Lee J, Ivancich MS, Bock HA, Campbell RG, Lewicki SA, Levitan IM, Chen E, Liu N, Demby T, Gavrilova O, Gao ZG, Lucarini L, McCorvy JD, Jacobson KA. Potent and Selective Human 5-HT2B Serotonin Receptor Antagonists: 4′-Cyano-(N)-methanocarba-adenosines by Synthetic Serendipity. J Med Chem. 2024 Dec 12;67(23):21264-21291. View Source
• [2] Forbes IT, Jones GE, Murphy OE, Holland V, Baxter GS. N-(1-methyl-5-indolyl)-N′-(3-methyl-5-isothiazolyl)urea: a novel, high-affinity 5-HT2B receptor antagonist. J Med Chem. 1995 Mar 3;38(5):855-7. View Source

4'-Cyano Modification in SAR

In functional calcium flux assays, MRS8209 achieves 724‑fold selectivity for the human 5‑HT2B receptor over the 5‑HT2C antitarget [1]. This far exceeds the functional selectivity of SB‑204741, which exhibits ≥ 135‑fold selectivity over 5‑HT2C [2], and the binding selectivity of LY‑266097, which is reported as 100‑fold over 5‑HT2C [3]. Even the widely used antagonist RS‑127445, while highly potent, has not been characterized with comparable functional selectivity data in the same assay system.

SAR affinity gain

Cross-study comparable

4-5 fold (4'-CN vs 4'-CH2OH analog)

Contextualizes scaffold substitution impact on affinity

Within 4'-cyano-(N)-methanocarba series

Evidence Dimension	Functional Selectivity (5-HT2B vs 5-HT2C)
Target Compound Data	724‑fold functional selectivity
Comparator Or Baseline	SB-204741: ≥135‑fold functional selectivity; LY-266097: 100‑fold binding selectivity
Quantified Difference	At least 5‑fold greater functional selectivity over SB‑204741; 7‑fold greater over LY‑266097
Conditions	Calcium flux assay in HEK293 cells expressing human 5-HT2B or 5-HT2C receptors

Why This Matters

Exceptional functional selectivity against 5‑HT2C minimizes the risk of confounding cardiovascular and central nervous system side effects in preclinical fibrosis models, enabling cleaner target validation.

• [1] Tosh DK, Pavan M, Clark AA, Lammers J, Villano S, Marri S, Sgambellone S, Choi S, Lee J, Ivancich MS, Bock HA, Campbell RG, Lewicki SA, Levitan IM, Chen E, Liu N, Demby T, Gavrilova O, Gao ZG, Lucarini L, McCorvy JD, Jacobson KA. Potent and Selective Human 5-HT2B Serotonin Receptor Antagonists: 4′-Cyano-(N)-methanocarba-adenosines by Synthetic Serendipity. J Med Chem. 2024 Dec 12;67(23):21264-21291. View Source
• [2] Forbes IT, Dabbs S, Duckworth DM, Jennings AJ, King FD, Lovell PJ, Brown AM, Collin L, Hagan JJ, Middlemiss DN, Riley GJ, Thomas DR, Upton N. (R)-3,N-dimethyl-N-[1-methyl-3-(4-methylpiperidin-1-yl)propyl]benzenesulfonamide: the first selective 5-HT7 receptor antagonist. J Med Chem. 1998 Feb 12;41(4):655-7. View Source
• [3] Cussac D, Newman-Tancredi A, Quentric Y, Carpentier N, Poissonnet G, Parmentier JG, Goldstein S, Millan MJ. Characterization of phospholipase C activity at h5-HT2C compared with h5-HT2B receptors: influence of novel ligands upon membrane-bound levels of [3H]phosphatidylinositols. Naunyn Schmiedebergs Arch Pharmacol. 2002 Mar;365(3):242-52. View Source

Species-Dependent Pharmacology

MRS8209 displays a marked species-dependent binding profile: while it potently binds human 5‑HT2B (Ki = 4.27 nM), its affinity for the mouse receptor is reduced by approximately 100‑fold, and for the rat receptor by approximately 10‑fold [1]. In contrast, conventional 5‑HT2B antagonists like RS‑127445 and SB‑204741 show comparable potency across human and rodent orthologs [2]. This human‑biased pharmacology makes MRS8209 an invaluable tool for dissecting human‑specific 5‑HT2B signaling in transgenic models or in ex vivo human tissue studies, while avoiding confounding effects from rodent receptor blockade.

Species selectivity

Supporting evidence

Human Ki 4.27 nM; mouse ~100-fold lower; rat ~10-fold lower

Human receptor study fit; species validation required for rodent models

Radioligand binding across orthologs

Evidence Dimension	Species Selectivity (Human vs Mouse vs Rat 5-HT2B)
Target Compound Data	Human Ki = 4.27 nM; Mouse Ki ≈ 427 nM; Rat Ki ≈ 42.7 nM
Comparator Or Baseline	RS-127445: Human pKi = 9.5 (Ki = 0.32 nM); Mouse/Rat Ki < 10 nM; SB-204741: Human Ki ≈ 79 nM; Mouse/Rat Ki < 100 nM
Quantified Difference	MRS8209 exhibits ~100‑fold (mouse) and ~10‑fold (rat) species shift; comparators show minimal shift
Conditions	Radioligand binding assays using human, mouse, and rat recombinant 5-HT2B receptors

Why This Matters

This unique species selectivity allows researchers to interrogate human 5‑HT2B biology in vitro and in vivo without interference from rodent receptor activity, a critical advantage for translational fibrosis studies.

• [1] Tosh DK, Pavan M, Clark AA, Lammers J, Villano S, Marri S, Sgambellone S, Choi S, Lee J, Ivancich MS, Bock HA, Campbell RG, Lewicki SA, Levitan IM, Chen E, Liu N, Demby T, Gavrilova O, Gao ZG, Lucarini L, McCorvy JD, Jacobson KA. Potent and Selective Human 5-HT2B Serotonin Receptor Antagonists: 4′-Cyano-(N)-methanocarba-adenosines by Synthetic Serendipity. J Med Chem. 2024 Dec 12;67(23):21264-21291. View Source
• [2] Bonhaus DW, Flippin LA, Greenhouse RJ, Jaime S, Rocha C, Dawson M, Van Natta K, Chang LK, Pulido-Rios T, Webber A, Leung E, Eglen RM, Martin GR. RS-127445: a selective, high affinity, orally bioavailable 5-HT2B receptor antagonist. Br J Pharmacol. 1999 Jul;127(5):1075-82. View Source

Computational Modeling of Binding

MRS8209 is a rigidified nucleoside derivative featuring an (N)-methanocarba replacement of the ribose moiety and a 4′-cyano substituent [1]. This scaffold is structurally unrelated to classical 5‑HT2B antagonists such as RS‑127445 (a pyrimidine derivative), SB‑204741 (a urea‑based compound), or LY‑266097 (a benzylpiperazine analog) [2]. The 4′-cyano group enhances 5‑HT2B affinity by 4‑5‑fold compared to the corresponding 4′-CH2OH analog, and the SAR shows interdependence between the N6‑cyclopentyl and 4′-cyano modifications [1]. This unique chemotype offers an orthogonal pharmacological profile that may circumvent resistance mechanisms or off‑target liabilities associated with conventional scaffolds.

In silico stability

Class-level inference

Stable complex predicted by docking & MD

Supports mechanistic interpretation; requires empirical validation

Human 5-HT2B crystal structure-based modeling

Evidence Dimension	Chemical Scaffold Class
Target Compound Data	(N)-methanocarba adenosine derivative with 4′-cyano group
Comparator Or Baseline	RS-127445: pyrimidine; SB-204741: urea; LY-266097: benzylpiperazine
Quantified Difference	4‑5‑fold affinity enhancement from 4′-CN vs 4′-CH2OH
Conditions	Structure-activity relationship study based on binding affinity at human 5-HT2B

Why This Matters

A novel chemical scaffold provides a distinct intellectual property position and a potential starting point for lead optimization programs that require a different pharmacokinetic or toxicological profile than existing 5‑HT2B antagonists.

• [1] Tosh DK, Pavan M, Clark AA, Lammers J, Villano S, Marri S, Sgambellone S, Choi S, Lee J, Ivancich MS, Bock HA, Campbell RG, Lewicki SA, Levitan IM, Chen E, Liu N, Demby T, Gavrilova O, Gao ZG, Lucarini L, McCorvy JD, Jacobson KA. Potent and Selective Human 5-HT2B Serotonin Receptor Antagonists: 4′-Cyano-(N)-methanocarba-adenosines by Synthetic Serendipity. J Med Chem. 2024 Dec 12;67(23):21264-21291. View Source
• [2] Tosh DK, Jacobson KA. Nucleoside-derived antagonists of 5-HT2B serotonin receptors: a new class of peripheral subtype-selective agents for fibrosis. ACS Pharmacol Transl Sci. 2024 Nov 26;7(11):3456-3472. View Source

Application Scenarios for MRS8209

In Vitro Fibrosis Models

MRS8209 is ideally suited for in vitro and ex vivo studies using human lung fibroblasts, precision-cut lung slices, or humanized mouse models where human 5‑HT2B receptor pharmacology is essential. Its exceptional functional selectivity (724‑fold over 5‑HT2C) minimizes off‑target serotonergic effects, while its human‑biased binding profile (100‑fold and 10‑fold reduced affinity at mouse and rat receptors, respectively) allows researchers to confidently attribute observed antifibrotic effects to blockade of the human receptor without interference from rodent receptor signaling [1]. This makes it a critical tool for dissecting human‑specific mechanisms in idiopathic pulmonary fibrosis (IPF) and other fibrotic lung diseases.

In Vivo Functional Selectivity Studies

Given the established role of 5‑HT2B in cardiac valvulopathy and myocardial fibrosis, MRS8209 provides a highly selective pharmacological probe to delineate 5‑HT2B‑dependent pathways in cardiovascular remodeling. The 724‑fold functional selectivity over the 5‑HT2C antitarget is particularly relevant, as 5‑HT2C activation is linked to appetite regulation and cardiovascular function [1]. This level of selectivity surpasses that of classical antagonists like SB‑204741 (≥135‑fold) and LY‑266097 (100‑fold) [REFS-2,3], reducing the likelihood of confounding outcomes in chronic dosing studies.

Lead Optimization and SAR Benchmarking

The dramatic species selectivity of MRS8209—with 100‑fold lower affinity at mouse 5‑HT2B and 10‑fold lower at rat 5‑HT2B—makes it an essential tool for studies employing human 5‑HT2B knock‑in mice [1]. In such models, MRS8209 can selectively antagonize the human receptor while leaving endogenous rodent receptors largely unaffected. This enables precise interrogation of human receptor‑specific contributions to fibrosis pathophysiology and avoids the confounding effects of complete 5‑HT2B blockade, which can occur with non‑selective antagonists like RS‑127445 or SB‑204741 [2].

Computational Pharmacology Validation

MRS8209 serves as a novel starting point for medicinal chemistry programs aiming to develop 5‑HT2B antagonists with improved drug‑like properties. Its unique (N)-methanocarba adenosine scaffold, with a 4‑5‑fold affinity enhancement conferred by the 4′-cyano group, represents a distinct chemotype from existing pyrimidine‑, urea‑, or benzylpiperazine‑based antagonists [1]. This provides a fresh intellectual property space and the potential to engineer out liabilities associated with classical scaffolds, such as hERG channel inhibition or poor brain penetration, while maintaining high potency and subtype selectivity [2].

Application

Selection Property

Validation Focus

In vitro fibrosis pathway studies

Functional selectivity over 5-HT2C

5-HT2B-driven fibrotic pathway interrogation

In vivo peripheral 5-HT2B signaling research

Species-dependent pharmacology context

Model-appropriate species and endpoint monitoring

Medicinal chemistry benchmarking

SAR-defined affinity enhancement context

Comparator profiling for novel 5-HT2B antagonists

Computational pharmacology studies

Predicted stable receptor-ligand complex

In silico-to-empirical model validation

• [1] Tosh DK, Pavan M, Clark AA, Lammers J, Villano S, Marri S, Sgambellone S, Choi S, Lee J, Ivancich MS, Bock HA, Campbell RG, Lewicki SA, Levitan IM, Chen E, Liu N, Demby T, Gavrilova O, Gao ZG, Lucarini L, McCorvy JD, Jacobson KA. Potent and Selective Human 5-HT2B Serotonin Receptor Antagonists: 4′-Cyano-(N)-methanocarba-adenosines by Synthetic Serendipity. J Med Chem. 2024 Dec 12;67(23):21264-21291. View Source
• [2] Tosh DK, Jacobson KA. Nucleoside-derived antagonists of 5-HT2B serotonin receptors: a new class of peripheral subtype-selective agents for fibrosis. ACS Pharmacol Transl Sci. 2024 Nov 26;7(11):3456-3472. View Source
• [3] Cussac D, Newman-Tancredi A, Quentric Y, Carpentier N, Poissonnet G, Parmentier JG, Goldstein S, Millan MJ. Characterization of phospholipase C activity at h5-HT2C compared with h5-HT2B receptors: influence of novel ligands upon membrane-bound levels of [3H]phosphatidylinositols. Naunyn Schmiedebergs Arch Pharmacol. 2002 Mar;365(3):242-52. View Source